Cas no 124043-51-2 (1α,24-Dihydroxy Vitamin D2)

• Product Name: 1α,24-Dihydroxy Vitamin D2
• CAS No: 124043-51-2
• MF: C₂₈H₄₄O₃
• MW: 428.647169113159
• CID: 185446
• PubChem ID: 15513407
• Update Time: 2025-04-19

1α,24-Dihydroxy Vitamin D2 Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanediol,4-methylene-5-[(2E)-2-[(1R,3aS,7aR)-octahydro-1-[(1R,2E)-4-hydroxy-1,4,5-trimethyl-2-hexen-1-yl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-,(1R,3S,4Z)-
• 1,24-dihydroxyvitamin D2
• 1,3-Cyclohexanediol,4-methylene-5-[(2E)-2-[(1R,3aS,7aR)-octahydro-1-[(1R,2E)-4-hydroxy-1,4,5-trimethyl-2-hexen-1-yl]-7a-methy
• 1α,24-dihydroxyvitamin D2
• 1A,24-DIHYDROXY VITAMIN D2
• 1Alpha,24-Dihydroxy Vitamin D2
• 1ALPHA,24(S)-DIHYDROXYVITAMIND2
• (1α,3β,5Z,7E,22E,24ξ)-9,10-Secoergosta-5,7,10(19),22-tetraene-1,3,24-triol
• (1R,3S,4Z)-4-Methylene-5-[(2E)-2-[(1R,3aS,7aR)-octahydro-1-[(1R,2E)-4-hydroxy-1,4,5-triMethyl-2-hexen-1-yl]-7a-Methyl-4H-inden-4-ylidene]ethylidene]-1,3-cyclohexanediol
• 124043-51-2
• A,24-Dihydroxy Vitamin D2
• 1
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3As,7aR)-1-[(E,2R)-5-hydroxy-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 1α,24-Dihydroxy Vitamin D2

• Inchi： 1S/C28H44O3/c1-18(2)28(6,31)15-13-19(3)24-11-12-25-21(8-7-14-27(24,25)5)9-10-22-16-23(29)17-26(30)20(22)4/h9-10,13,15,18-19,23-26,29-31H,4,7-8,11-12,14,16-17H2,1-3,5-6H3/b15-13+,21-9+,22-10-/t19-,23-,24-,25+,26+,27-,28?/m1/s1
• InChI Key： ODZFJAXAEXQSKL-GNMODTJUSA-N
• SMILES： OC(C)(C(C)C)/C=C/[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 428.32900
• Monoisotopic Mass: 428.329045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• XLogP3: 5.1

Experimental Properties

• Density: 1.06
• Boiling Point: 574.7°Cat760mmHg
• Flash Point: 241°C
• Refractive Index: 1.554
• PSA: 60.69000
• LogP: 5.72670